Cas no 2680690-73-5 (5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid)

5-(1-Hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid is a specialized furan-based carboxylic acid derivative featuring a hydroxypropyl side chain with a urethane linkage. Its structure incorporates a reactive allyloxycarbonylamino group, making it a versatile intermediate for further functionalization, particularly in polymer chemistry and peptide synthesis. The presence of both carboxylic acid and hydroxyl groups enhances its solubility in polar solvents, facilitating its use in aqueous or organic reaction systems. This compound is of interest in the development of bioactive molecules and advanced materials due to its bifunctional reactivity and potential for crosslinking applications. Its stability under controlled conditions ensures reliable performance in synthetic workflows.
5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid structure
2680690-73-5 structure
Product Name:5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid
CAS No:2680690-73-5
MF:C12H15NO6
MW:269.250603914261
CID:5632812
PubChem ID:165942432
Update Time:2025-05-20

5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28283052
    • 2680690-73-5
    • 5-(1-hydroxy-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propan-2-yl)furan-2-carboxylic acid
    • 5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid
    • Inchi: 1S/C12H15NO6/c1-3-6-18-11(17)13-12(2,7-14)9-5-4-8(19-9)10(15)16/h3-5,14H,1,6-7H2,2H3,(H,13,17)(H,15,16)
    • InChI Key: NZMNQEKEUFJLNO-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC=C1C(C)(CO)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 269.08993720g/mol
  • Monoisotopic Mass: 269.08993720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 109Ų

5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid Pricemore >>

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5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid Related Literature

Additional information on 5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid

Comprehensive Overview of 5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid (CAS No. 2680690-73-5)

The compound 5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid (CAS No. 2680690-73-5) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a furan-2-carboxylic acid backbone and a prop-2-en-1-yloxy carbonylamino side chain, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in targeted therapies, particularly in the context of anti-inflammatory and antioxidant properties, which align with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for bioactive furan derivatives has surged, driven by their versatility in drug design and biodegradable materials. The presence of both hydroxy and carboxylic acid functional groups in this compound enables it to participate in diverse chemical reactions, such as esterification and amide coupling, which are critical for synthesizing novel therapeutics. This adaptability has positioned CAS No. 2680690-73-5 as a candidate for addressing challenges in neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the prop-2-en-1-yloxy moiety in this compound offers opportunities for click chemistry applications, a technique widely adopted in bioconjugation and polymer science. This aligns with the growing interest in green chemistry and renewable resources, as researchers seek eco-friendly alternatives to traditional synthetic methods. The compound’s potential as a building block for biocompatible polymers further underscores its relevance in tissue engineering and drug delivery systems.

Analytical studies of 5-(1-hydroxy-2-{(prop-2-en-1-yloxy)carbonylamino}propan-2-yl)furan-2-carboxylic acid have highlighted its stability under physiological conditions, a key factor for in vivo applications. Its low toxicity profile, as inferred from preliminary assays, has sparked interest in its use for cosmeceuticals and nutraceuticals, sectors experiencing rapid growth due to consumer demand for natural-derived ingredients. This trend is reflected in search engine queries, where terms like "safe synthetic additives" and "plant-inspired pharmaceuticals" are increasingly popular.

In summary, CAS No. 2680690-73-5 represents a convergence of innovative chemistry and practical applications, addressing contemporary needs in healthcare and sustainability. Its multifaceted properties make it a compelling subject for further investigation, particularly in interdisciplinary fields bridging organic synthesis, biomedicine, and environmental science. As research progresses, this compound may unlock new pathways for personalized therapeutics and eco-conscious material development.

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